Cas no 860764-88-1 (2-Piperidineaceticacid, 6-methyl-)

• Product Name: 2-Piperidineaceticacid, 6-methyl-
• CAS No: 860764-88-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 718206
• Update Time: 2024-01-31

2-Piperidineaceticacid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineaceticacid, 6-methyl-
• 2-(6-methylpiperidin-2-yl)acetic acid
• 6-methyl-2-Piperidineacetic acid
• 2-Piperidineacetic acid, 6-methyl-

• Inchi： 1S/C8H15NO2/c1-6-3-2-4-7(9-6)5-8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)
• InChI Key： XKHXDOKDNMAMAP-UHFFFAOYSA-N
• SMILES： N1C(C)CCCC1CC(O)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Melting Point: 219-220 °C(Solv: ethanol (64-17-5))
• Boiling Point: 289.3±13.0 °C(Predicted)
• pka: 4.00±0.10(Predicted)